Cas no 2171986-32-4 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidobenzoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidobenzoic acid
• CAS No: 2171986-32-4
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5837808
• PubChem ID: 165569801
• Update Time: 2025-10-19

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidobenzoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]benzoic acid
• EN300-1524587
• 2171986-32-4

• Inchi： 1S/C27H26N2O6/c1-34-24(25(30)29-18-12-10-17(11-13-18)26(31)32)14-15-28-27(33)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,23-24H,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZPNRXGXGCPWNEH-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NC1C=CC(C(=O)O)=CC=1)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidobenzoic acid

Comprehensive Overview of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidobenzoic acid (CAS No. 2171986-32-4)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidobenzoic acid (CAS No. 2171986-32-4) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical reagent in solid-phase peptide synthesis (SPPS). The compound’s molecular design ensures high stability and selectivity, addressing key challenges in modern drug development, such as targeted delivery and biocompatibility.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to advancements in bioconjugation and proteomics. Researchers are increasingly focusing on its role in creating peptide-based therapeutics, a hot topic in the era of personalized medicine. The compound’s methoxybutanamido and benzoic acid moieties further enhance its applicability in designing drug conjugates and biomaterials, aligning with trends in cancer therapy and regenerative medicine.

The synthesis and purification of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidobenzoic acid require stringent protocols to ensure high purity, a factor critical for reproducibility in academic and industrial labs. Analytical techniques such as HPLC and mass spectrometry are commonly employed to validate its structure, reflecting the growing emphasis on quality control in pharmaceutical manufacturing. This compound’s compatibility with automated peptide synthesizers also positions it as a staple in high-throughput screening (HTS) workflows.

From an SEO perspective, queries like "Fmoc-amino acid applications" or "CAS 2171986-32-4 uses" highlight user interest in its functional versatility. Additionally, discussions on platforms like ResearchGate often revolve around optimizing its solubility and reactivity in aqueous and organic media. These topics resonate with the broader scientific community’s pursuit of green chemistry and sustainable synthesis methods.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidobenzoic acid exemplifies the intersection of chemical innovation and biomedical progress. Its relevance in cutting-edge research ensures its continued prominence in journals and patent filings, making it a compound to watch in the evolving landscape of therapeutic development.